4-[8-(2,1,3-Benzoxadiazol-5-yl)-1,7-naphthyridin-6-yl]benzoic acid
4-[8-(2,1,3-Benzoxadiazol-5-yl)-1,7-naphthyridin-6-yl]benzoic acid
ABE171, also known as NVP-ABE171, is a potent and novel phosphodiesterase 4 inhibitor with anti-inflammatory activities. NVP-ABE171 inhibited the activity of phosphodiesterase 4A, 4B, 4C, and 4D with respective IC(50) values of 602, 34, 1230, and 1.5 nM. In human cells, NVP-ABE171 inhibited the eosinophil and neutrophil oxidative burst, the release of cytokines by T cells, and the tumor necrosis factor-alpha release from monocytes, in the nanomolar range. NVP-ABE171 inhibited the airway neutrophil influx and activation with an ED(50) in the range of 3 mg/kg. NVP-ABE171 shows activity both in vitro on human inflammatory cells and in vivo in animal models of lung inflammation.
Brand Name:
Vulcanchem
CAS No.:
426268-06-6
VCID:
VC0516737
InChI:
InChI=1S/C21H12N4O3/c26-21(27)13-5-3-12(4-6-13)17-10-14-2-1-9-22-19(14)20(23-17)15-7-8-16-18(11-15)25-28-24-16/h1-11H,(H,26,27)
SMILES:
C1=CC2=CC(=NC(=C2N=C1)C3=CC4=NON=C4C=C3)C5=CC=C(C=C5)C(=O)O
Molecular Formula:
C21H12N4O3
Molecular Weight:
368.3 g/mol
4-[8-(2,1,3-Benzoxadiazol-5-yl)-1,7-naphthyridin-6-yl]benzoic acid
CAS No.: 426268-06-6
Inhibitors
VCID: VC0516737
Molecular Formula: C21H12N4O3
Molecular Weight: 368.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 426268-06-6 |
---|---|
Product Name | 4-[8-(2,1,3-Benzoxadiazol-5-yl)-1,7-naphthyridin-6-yl]benzoic acid |
Molecular Formula | C21H12N4O3 |
Molecular Weight | 368.3 g/mol |
IUPAC Name | 4-[8-(2,1,3-benzoxadiazol-5-yl)-1,7-naphthyridin-6-yl]benzoic acid |
Standard InChI | InChI=1S/C21H12N4O3/c26-21(27)13-5-3-12(4-6-13)17-10-14-2-1-9-22-19(14)20(23-17)15-7-8-16-18(11-15)25-28-24-16/h1-11H,(H,26,27) |
Standard InChIKey | IALXIRPKVRUJQO-UHFFFAOYSA-N |
SMILES | C1=CC2=CC(=NC(=C2N=C1)C3=CC4=NON=C4C=C3)C5=CC=C(C=C5)C(=O)O |
Canonical SMILES | C1=CC2=CC(=NC(=C2N=C1)C3=CC4=NON=C4C=C3)C5=CC=C(C=C5)C(=O)O |
Appearance | Solid powder |
Description | ABE171, also known as NVP-ABE171, is a potent and novel phosphodiesterase 4 inhibitor with anti-inflammatory activities. NVP-ABE171 inhibited the activity of phosphodiesterase 4A, 4B, 4C, and 4D with respective IC(50) values of 602, 34, 1230, and 1.5 nM. In human cells, NVP-ABE171 inhibited the eosinophil and neutrophil oxidative burst, the release of cytokines by T cells, and the tumor necrosis factor-alpha release from monocytes, in the nanomolar range. NVP-ABE171 inhibited the airway neutrophil influx and activation with an ED(50) in the range of 3 mg/kg. NVP-ABE171 shows activity both in vitro on human inflammatory cells and in vivo in animal models of lung inflammation. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ABE171; ABE-171; ABE 171; NVP-ABE171; NVP-ABE-171; NVP-ABE 171. |
Reference | 1: Powers GL, Hammer KD, Domenech M, Frantskevich K, Malinowski RL, Bushman W, 2: Tigani B, Cannet C, Zurbrugg S, Schaeublin E, Mazzoni L, Fozard JR, Beckmann 3: Trifilieff A, Wyss D, Walker C, Mazzoni L, Hersperger R. Pharmacological |
PubChem Compound | 9799389 |
Last Modified | Nov 11 2021 |
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